4-nitro-N-{2-[(2-oxopropyl)thio]-1,3-benzothiazol-6-yl}benzamide

• IUPAC Name: 4-nitro-N-[2-(2-oxopropylsulfanyl)-1,3-benzothiazol-6-yl]benzamide
• InChI: InChI=1S/C17H13N3O4S2/c1-10(21)9-25-17-19-14-7-4-12(8-15(14)26-17)18-16(22)11-2-5-13(6-3-11)20(23)24/h2-8H,9H2,1H3,(H,18,22)
• InChI Key: HPGXXVNCRNGDBS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CSC1=NC2=C(S1)C=C(C=C2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H13N3O4S2
• Molecular Weight: 387.4 g/mol

Description

4-nitro-N-{2-[(2-oxopropyl)thio]-1,3-benzothiazol-6-yl}benzamide is a chemical compound that has attracted the attention of many researchers due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been extensively studied.

Mechanism of Action

The mechanism of action of 4-nitro-N-{2-[(2-oxopropyl)thio]-1,3-benzothiazol-6-yl}benzamide is not fully understood. However, it has been reported to inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in the production of inflammatory mediators. In addition, this compound has been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
4-nitro-N-{2-[(2-oxopropyl)thio]-1,3-benzothiazol-6-yl}benzamide has been reported to exhibit a variety of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and leukotrienes. In addition, this compound has been reported to induce apoptosis in cancer cells and inhibit the growth of certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-nitro-N-{2-[(2-oxopropyl)thio]-1,3-benzothiazol-6-yl}benzamide in lab experiments is its potential applications in various fields such as cancer research and drug development. However, this compound has some limitations such as its low solubility in water, which may affect its bioavailability and limit its use in certain applications.

Future Directions

There are several future directions for research on 4-nitro-N-{2-[(2-oxopropyl)thio]-1,3-benzothiazol-6-yl}benzamide. One of the areas that require further investigation is its mechanism of action, particularly its interaction with enzymes such as COX-2 and 5-LOX. In addition, more studies are needed to evaluate its potential applications in the detection of thiols in biological samples. Furthermore, the development of more efficient synthesis methods and the improvement of its solubility in water may enhance its potential applications in various fields.
Conclusion:
In conclusion, 4-nitro-N-{2-[(2-oxopropyl)thio]-1,3-benzothiazol-6-yl}benzamide is a chemical compound that has potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its mechanism of action and to explore its potential applications in various fields.

Synthesis Methods

The synthesis of 4-nitro-N-{2-[(2-oxopropyl)thio]-1,3-benzothiazol-6-yl}benzamide has been reported in the literature using different methods. One of the most commonly used methods involves the reaction of 2-[(2-oxopropyl)thio]-1,3-benzothiazole-6-carboxylic acid with 4-nitrobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography.

Scientific Research Applications

4-nitro-N-{2-[(2-oxopropyl)thio]-1,3-benzothiazol-6-yl}benzamide has been extensively studied for its potential applications in various fields. It has been reported to exhibit antitumor, anti-inflammatory, and antimicrobial activities. In addition, this compound has been investigated for its potential use as a fluorescent probe for the detection of thiols in biological samples.